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Compound of Interest

Compound Name:
1-Palmitoyl-sn-glycero-3-

phosphocholine

Cat. No.: B122882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Palmitoyl-sn-glycero-3-
phosphocholine (LPC 16:0), a key lysophospholipid involved in a multitude of cellular

processes. This document details its chemical identity, physicochemical properties, biological

activities, and its role in critical signaling pathways. Furthermore, it offers detailed protocols for

key experiments and visual diagrams to facilitate a deeper understanding of its molecular

interactions and experimental workflows.

Chemical Identity and Synonyms
1-Palmitoyl-sn-glycero-3-phosphocholine is a species of lysophosphatidylcholine where the

fatty acid at the sn-1 position is palmitic acid. It is crucial for researchers to be familiar with its

various synonyms to effectively navigate the scientific literature and databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b122882?utm_src=pdf-interest
https://www.benchchem.com/product/b122882?utm_src=pdf-body
https://www.benchchem.com/product/b122882?utm_src=pdf-body
https://www.benchchem.com/product/b122882?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synonym Type Synonym

IUPAC Name
[(2R)-3-hexadecanoyloxy-2-hydroxypropyl] 2-

(trimethylazaniumyl)ethyl phosphate[1]

Common Abbreviations LPC(16:0), 16:0 Lyso-PC, LysoPC(16:0)[1][2][3]

Chemical Names

1-Hexadecanoyl-sn-glycero-3-phosphocholine,

1-Palmitoyl-lysophosphatidylcholine, L-α-

Palmitoyl-lysophosphatidylcholine[1][4][5]

Systematic Name 1-hexadecanoyl-sn-glycero-3-phosphocholine[2]

CAS Number 17364-16-8[1][4][6]

PubChem CID 460602[1]

ChEBI ID CHEBI:72998[1]

LIPID MAPS ID LMGP01050018[1]

Physicochemical and Biological Properties
A summary of the key physicochemical and biological properties of 1-Palmitoyl-sn-glycero-3-
phosphocholine is presented below, providing essential data for experimental design and

interpretation.
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Property Value Reference

Molecular Formula C24H50NO7P [1][6]

Molecular Weight 495.6 g/mol [1][4]

Appearance White solid/powder [5][6]

Purity ≥98% [6]

Storage Temperature -20°C [4][5]

Biological Source Synthetic or naturally occurring [4][5]

Biological Activity

Pro-inflammatory activity,

involved in atherosclerosis,

enhances neutrophil function,

induces superoxide overload in

HUVECs.

[7]

Signaling Pathways and Biological Roles
1-Palmitoyl-sn-glycero-3-phosphocholine is a bioactive lipid mediator that plays a significant

role in various signaling pathways, particularly those related to inflammation and cardiovascular

disease.

Pro-inflammatory Signaling in Endothelial Cells
LPC(16:0) is known to induce a pro-inflammatory response in endothelial cells, a key event in

the pathogenesis of atherosclerosis. It can stimulate the expression of adhesion molecules and

the production of pro-inflammatory cytokines. This process is mediated through the activation

of several downstream signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethanol Injection Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]

2. broadpharm.com [broadpharm.com]

3. benchchem.com [benchchem.com]

4. encyclopedia.pub [encyclopedia.pub]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b122882?utm_src=pdf-body-img
https://www.benchchem.com/product/b122882?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/36781750/
https://broadpharm.com/protocol_files/cell_viability_assays
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Measuring_IL_6_and_TNF_alpha_Inhibition_by_Irak4_IN_20.pdf
https://encyclopedia.pub/entry/44196
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Human Lysophosphatidylcholine Acyltransferase 2 (LPCAT2) ELISA Kit RD-LPCAT2-Hu -
Traditional ELISA Kits [reddotbiotech.com]

6. Methods of Liposomes Preparation: Formation and Control Factors of Versatile
Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]

7. mdpi.com [mdpi.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 1-Palmitoyl-sn-glycero-
3-phosphocholine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122882#synonyms-for-1-palmitoyl-sn-glycero-3-
phosphocholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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